4-(benzylamino)-1,3-dimethyl-N-(1-methyl-3-phenylpropyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 1-(4-methylphenyl)-N-(3-phenylpropyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C24H23N5O/c1-18-11-13-21(14-12-18)29-23(20-10-6-15-25-17-20)22(27-28-29)24(30)26-16-5-9-19-7-3-2-4-8-19/h2-4,6-8,10-15,17H,5,9,16H2,1H3,(H,26,30)
• InChI Key: GOPVZEFVCHRLMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCCCC3=CC=CC=C3)C4=CN=CC=C4
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-b]pyridine ring, which is a bicyclic structure containing two nitrogen atoms. Compounds with this type of structure have been found to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The pyrazolo[3,4-b]pyridine ring is a key feature of this molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, compounds with similar structures can undergo a variety of reactions, including nucleophilic attacks, deprotonation, and leaving group removal.

Scientific Research Applications

Synthesis and Characterization

Studies have demonstrated the synthesis and characterization of pyrazolopyridine derivatives, revealing their potential for further applications in medicinal chemistry. For instance, the synthesis of different substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides has been reported, focusing on their potential biological applications and screening against various enzymes, highlighting their significance in drug chemistry (Saeed et al., 2015).

Antimicrobial and Antitumor Activities

Research into pyrazolopyridine derivatives has also explored their antimicrobial and antitumor activities. A study on the synthesis of new pyrazolopyridines and their antioxidant, antitumor, and antimicrobial activities revealed that certain derivatives showed high activity against liver and breast cell lines, as well as against Gram-positive and Gram-negative bacteria (El‐Borai et al., 2013). Another study focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, demonstrating significant cytotoxic activity and enzyme inhibition (Rahmouni et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds with similar structures have been found to inhibit various enzymes and receptors.